3-{2-[(2-Hydroxyethyl)sulfanyl]ethyl}-4-methyl-1,3-thiazole-2(3H)-thione

• CAS No.: 86253-00-1
• Molecular Formula: C8H13NOS3
• Molecular Weight: 235.4 g/mol
• IUPAC Name: 3-[2-(2-hydroxyethylsulfanyl)ethyl]-4-methyl-1,3-thiazole-2-thione
• InChI: InChI=1S/C8H13NOS3/c1-7-6-13-8(11)9(7)2-4-12-5-3-10/h6,10H,2-5H2,1H3
• InChI Key: NGFXKUVLNZOJNS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=S)N1CCSCCO

Description

3-{2-[(2-Hydroxyethyl)sulfanyl]ethyl}-4-methyl-1,3-thiazole-2(3H)-thione is a useful research compound. Its molecular formula is C8H13NOS3 and its molecular weight is 235.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In 500 ml of ethanol, 24.2 g of (2) and 24.7 ml of triethylamine were dissolved and cooled to 0° C. Thereto, 16.8 g of carbon disulfide was added dropwise. The resulting mixture was allowed to stand for 2 hours at a room temperature and further, for an additional 30 minutes at 50° C. to conduct the reaction. Then, the reaction mixture was cooled to 0° C. again. Thereto, 19.4 g of chloroacetone was added dropwise. The reaction was run by keeping the temperature of the reactionsystem at a room temperature for 1 hour and further, at 40° C. for an additional 2 hours. At the conclusion of the reaction, the solvent was removed by distillation under reduced pressure, and water was added to the residue. The reaction product was extracted with ethyl acetate, washed with water three times, and dried over anhydrous sodium sulfate. Upon the removal of ethyl acetate from the extract by distillation, (1) was obtained as an oily sub stance.